N1-(4-fluorobenzyl)-N2-(pyridin-3-ylmethyl)oxalamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N'-(pyridin-3-ylmethyl)oxamide
• InChI: InChI=1S/C15H14FN3O2/c16-13-5-3-11(4-6-13)9-18-14(20)15(21)19-10-12-2-1-7-17-8-12/h1-8H,9-10H2,(H,18,20)(H,19,21)
• InChI Key: YIKKQKFJIUJQBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)C(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C15H14FN3O2
• Molecular Weight: 287.29 g/mol
• CAS No.: 920162-19-2

Description

The compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one CH group replaced by a nitrogen atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds, such as N-(pyridin-3-ylmethyl)-2-aminothiazoline derivatives, have been synthesized for the treatment of neurodegenerative diseases.

Molecular Structure Analysis

The compound contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The presence of the nitrogen atom makes pyridine a heterocyclic compound. It also contains a benzyl group (C6H5CH2-) with a fluorine atom attached.

Future Directions

The future research directions for this compound could involve studying its potential biological activities, as has been done with similar compounds. Further studies could also explore its synthesis and chemical properties in more detail.